Cas no 140705-38-0 (Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 2-(1,1-dimethylethyl)-)

Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 2-(1,1-dimethylethyl)- structure
140705-38-0 structure
Product Name:Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 2-(1,1-dimethylethyl)-
CAS No:140705-38-0
MF:C10H13N3O
MW:191.229721784592
CID:1296537
PubChem ID:136235043
Update Time:2025-04-20

Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 2-(1,1-dimethylethyl)-
    • 2-tert-butyl-1H-pyrazolo[1,5-a]pyrimidin-5-one
    • 2-tert-Butylpyrazolo[1,5-a]pyrimidin-5(1H)-one
    • DTXSID40769967
    • 2-tert-butyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one
    • 140705-38-0
    • EN300-1130525
    • 2-tert-butylpyrazolo[1,5-a]pyrimidin-5-ol
    • Inchi: 1S/C10H13N3O/c1-10(2,3)7-6-8-11-9(14)4-5-13(8)12-7/h4-6H,1-3H3,(H,11,14)
    • InChI Key: WLMWEDNRSXWTQZ-UHFFFAOYSA-N
    • SMILES: O=C1C=CN2C(=CC(C(C)(C)C)=N2)N1

Computed Properties

  • Exact Mass: 191.10599
  • Monoisotopic Mass: 191.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 46.92
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